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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B182549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and physical

appearance of 4'-Bromochalcone, a synthetic derivative of chalcone with significant interest in

medicinal chemistry and materials science. This document compiles available data on its

solubility in various solvents, details experimental protocols for solubility determination, and

presents its physical characteristics.

Core Physical Properties
4'-Bromochalcone typically presents as a yellow crystalline solid. It is known to be soluble in

several organic solvents while demonstrating insolubility in water.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for 4'-Bromochalcone
in common laboratory solvents. It is important to note that comprehensive quantitative data for

this specific compound is limited in publicly available literature. The data presented here has

been compiled from various sources and should be used as a reference point for experimental

planning.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b182549?utm_src=pdf-interest
https://www.benchchem.com/product/b182549?utm_src=pdf-body
https://www.benchchem.com/product/b182549?utm_src=pdf-body
https://www.benchchem.com/product/b182549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Chemical
Formula

Molar Mass (
g/mol )

Temperature
(°C)

Solubility

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 4 > 50 mg/mL

Ethanol C₂H₅OH 46.07 25 30 mg/mL

Dichloromethane CH₂Cl₂ 84.93 Not Specified Soluble

Chloroform CHCl₃ 119.38 Not Specified Soluble

Water H₂O 18.02 Not Specified Insoluble

Experimental Protocol for Solubility Determination
The following is a generalized gravimetric method for determining the solubility of a solid

compound like 4'-Bromochalcone in a given solvent. This protocol is based on standard

laboratory practices for solubility assessment.[1]

Objective: To determine the mass of 4'-Bromochalcone that can be dissolved in a specific

volume of a solvent at a defined temperature to the point of saturation.

Materials:

4'-Bromochalcone

Selected solvent(s)

Analytical balance

Temperature-controlled shaker or water bath

Vials with screw caps

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)
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Evaporating dish or pre-weighed vials

Oven or vacuum desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 4'-Bromochalcone to a vial containing a known volume of the

solvent. The excess solid is crucial to ensure saturation.

Seal the vial to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solid:

Once equilibrium is achieved, allow the solution to stand undisturbed at the set

temperature for a short period to let the excess solid settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-

equilibrated pipette.

Filter the collected supernatant using a syringe filter to remove any remaining undissolved

microcrystals.

Solvent Evaporation and Mass Determination:

Transfer the filtered saturated solution to a pre-weighed evaporating dish or vial.

Carefully evaporate the solvent using a gentle stream of nitrogen, a rotary evaporator, or

by placing it in an oven at a temperature below the boiling point of the solvent and the

melting point of the compound.
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Once the solvent is completely evaporated, place the dish or vial in a vacuum desiccator

to remove any residual solvent traces until a constant weight is achieved.

Weigh the dish or vial containing the dried 4'-Bromochalcone.

Calculation of Solubility:

Calculate the mass of the dissolved 4'-Bromochalcone by subtracting the initial weight of

the empty container from the final weight.

Express the solubility in desired units, such as mg/mL or g/100mL, by dividing the mass of

the dissolved solid by the volume of the solvent used.

Visualizing Methodologies and Relationships
To further elucidate the experimental and conceptual frameworks, the following diagrams are

provided.
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to a known volume of solvent
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known volume of the filtrate

Weigh the dry
4'-Bromochalcone residue

Calculate Solubility
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Caption: Experimental workflow for determining the solubility of 4'-Bromochalcone.
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Caption: Logical relationship of 4'-Bromochalcone solubility in different solvent types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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